Cas no 1331448-50-0 ((E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide)

• Product Name: (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide
• CAS No: 1331448-50-0
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• CID: 5682069
• PubChem ID: 46815856
• Update Time: 2025-06-27

(E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z74744494
• AKOS017119453
• (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide
• 1331448-50-0
• EN300-26590000
• N-[(1,3-dioxaindan-5-yl)methyl]-N-ethyl-2-phenylethene-1-sulfonamide

• Inchi： 1S/C18H19NO4S/c1-2-19(13-16-8-9-17-18(12-16)23-14-22-17)24(20,21)11-10-15-6-4-3-5-7-15/h3-12H,2,13-14H2,1H3/b11-10+
• InChI Key： MBSDRXYCYJKFGM-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(CC)CC1=CC=C2C(=C1)OCO2)(=O)=O

Computed Properties

• Exact Mass: 345.10347926g/mol
• Monoisotopic Mass: 345.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.2Ų

Additional information on (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide

Introduction to (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide (CAS No. 1331448-50-0)

(E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide, with the CAS number 1331448-50-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a benzodioxole ring, an ethyl group, and a phenyl vinyl sulfonamide moiety. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the treatment of diseases involving inflammation and cancer.

The chemical structure of (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide is defined by its molecular formula C₁₉H₂₀N₂O₄S. The presence of the benzodioxole ring and the phenyl vinyl sulfonamide group imparts specific pharmacological properties to the molecule. The benzodioxole ring is known for its ability to enhance the lipophilicity and bioavailability of compounds, while the sulfonamide moiety is associated with potent anti-inflammatory and antitumor activities.

Recent studies have highlighted the potential therapeutic applications of (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide has shown promise in cancer research. A study published in Cancer Research reported that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells. These findings indicate that (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide may have potential as an anticancer agent.

The pharmacokinetic properties of (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are additional advantages that contribute to its potential as a drug candidate.

The safety profile of (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These results support the continued exploration of this compound in clinical settings.

In conclusion, (E)-N-(1,3-benzodioxol-5-ylmethyl)-N-ethyl-2-phenylethenesulfonamide (CAS No. 1331448-50-0) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory and anticancer drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.